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Abstract

Ethyl valerate, also known as ethyl pentanoate, is a straight-chain ester recognized for its
potent, fruity aroma, reminiscent of apples and pineapples. This technical guide provides an in-
depth analysis of its applications within the fragrance industry. It details the physicochemical
properties, odor profile, and safety assessments of ethyl valerate. Furthermore, this guide
outlines comprehensive experimental protocols for its analysis and stability testing, crucial for
formulation development. The content is designed to serve as a core resource for researchers,
scientists, and professionals involved in the development of fragranced products.

Introduction

Ethyl valerate (C7H1402) is a volatile organic compound naturally found in various fruits such
as apples, bananas, and strawberries.[1] In the fragrance industry, it is a key component used
to impart sweet and fruity notes to a wide range of products, from fine fragrances to personal
care items.[2][3] Its characteristic powerful and diffusive ethereal-fruity scent makes it a
versatile ingredient in creating various fragrance compositions.[1] This guide explores the
technical aspects of utilizing ethyl valerate in fragrance formulations, providing quantitative
data and detailed methodologies for its evaluation.

Physicochemical Properties
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A comprehensive understanding of the physicochemical properties of ethyl valerate is
fundamental for its effective use in fragrance formulations. These properties influence its
volatility, solubility, and stability in different product bases.

Property Value Reference
Molecular Formula C7H1402 [4]
Molecular Weight 130.18 g/mol

CAS Number 539-82-2

Appearance Colorless liquid

Fruity, apple, pineapple, sweet,

Odor Profile [1]
green

Odor Threshold (in water) 1.5 ppb

Boiling Point 144-145 °C [1]

Melting Point -91 °C

Density 0.875 g/mL at 25 °C [1]

Refractive Index 1.399-1.402 at 20 °C

Flash Point 38.9°C [5]

Vapor Pressure 4.745 mmHg at 25 °C

Water Solubility 2.23 g/L [1]

Applications in the Fragrance Industry

Ethyl valerate's primary application in the fragrance industry is as a fruity top-to-middle note in
a variety of perfume compositions. Its powerful and diffusive nature provides an initial burst of
freshness.

o Fine Fragrances: It is used to create bright, fruity accords in floral, chypre, and gourmand
fragrances.
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e Personal Care Products: In shampoos, body lotions, and soaps, it contributes a fresh and
clean fruity scent.

e Household Products: It can be found in air fresheners and cleaning products to impart a
pleasant, fruity aroma.

The typical use level of ethyl valerate in fragrance concentrates can be up to 4.0%.

Safety and Regulatory Status

The safety of ethyl valerate as a fragrance ingredient has been assessed by the Research
Institute for Fragrance Materials (RIFM). The key findings from the safety assessment are
summarized below.

Endpoint Result Conclusion

o Negative in BlueScreen assay Not expected to be genotoxic.
Genotoxicity

and Ames test [6]
o o No significant UV/Vis Not expected to be
Phototoxicity/Photoallergenicit ] o
absorption between 290 and photoirritating or
Y 700 nm photoallergenic.[6]

Not a sensitizer in a murine
Does not present a concern for
) o Local Lymph Node Assay ] S
Skin Sensitization skin sensitization at current
(read-across from pentyl
) use levels.[6]
propionate)

No adverse effects observed at o ] o
o No significant systemic toxicity
Repeated Dose Toxicity relevant exposure levels (read-
) expected from fragrance use.
across studies)

Ethyl valerate is listed as a fragrance ingredient by the International Fragrance Association
(IFRA) and is generally recognized as safe (GRAS) for its use as a flavoring agent by the
Flavor and Extract Manufacturers Association (FEMA).

Experimental Protocols
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Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Quantification

This protocol outlines a standard method for the analysis of ethyl valerate in a fragrance oll.

Objective: To determine the purity of an ethyl valerate raw material and to quantify its
concentration in a fragrance oil.

Methodology:
e Sample Preparation:

o Purity Assessment: Prepare a 1% (v/v) solution of the ethyl valerate raw material in a
suitable solvent such as ethanol or dichloromethane.

o Quantification: Prepare a 1% (v/v) solution of the fragrance oil in the same solvent.
Prepare a series of calibration standards of ethyl valerate in the same solvent at
concentrations bracketing the expected concentration in the sample.

e GC-MS Instrumentation and Conditions:
o Gas Chromatograph: Agilent 7890B or equivalent.
o Mass Spectrometer: Agilent 5977A or equivalent.

o Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 um film thickness) or equivalent non-polar
column.

o Injector: Split/splitless injector at 250 °C with a split ratio of 50:1.

o Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, ramp to 250
°C at 10 °C/min, and hold for 5 minutes.

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.

o Mass Spectrometer Parameters: Electron ionization (El) at 70 eV. Mass scan range of 40-
350 amu.
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o Data Analysis:

o Identification: Identify the ethyl valerate peak in the chromatogram based on its retention
time and comparison of its mass spectrum with a reference library (e.g., NIST).

o Purity Calculation: Calculate the purity of the raw material by dividing the peak area of
ethyl valerate by the total peak area of all components in the chromatogram (assuming
equal response factors for impurities).

o Quantification: Create a calibration curve by plotting the peak area of ethyl valerate
against the concentration of the calibration standards. Determine the concentration of
ethyl valerate in the fragrance oil sample by interpolating its peak area on the calibration

curve.

Sensory Evaluation: Quantitative Descriptive Analysis

(QDA)

This protocol describes the process of characterizing the odor profile of ethyl valerate using a
trained sensory panel.

Objective: To quantitatively describe the sensory attributes of ethyl valerate.
Methodology:
¢ Panelist Selection and Training:
o Select 10-12 individuals based on their ability to discriminate and describe different odors.

o Train the panelists over several sessions to identify and scale the intensity of key aroma
attributes (e.qg., fruity, apple, pineapple, green, sweet) using reference standards.

e Sample Preparation:

o Prepare a 1% solution of ethyl valerate in a non-odorous solvent like diethyl phthalate or
ethanol.

o Present the sample in coded, capped glass vials.
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o Evaluation Procedure:

o Panelists evaluate the samples in individual sensory booths under controlled conditions
(temperature, humidity, and lighting).

o For each sample, panelists rate the intensity of the agreed-upon sensory descriptors on a
15-cm line scale anchored with "low" and "high".

e Data Analysis:
o Convert the line scale ratings to numerical data.

o Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to
determine significant differences in attribute intensities.

o Visualize the results using a spider plot or bar chart to represent the sensory profile of
ethyl valerate.

Stability Testing

This protocol outlines a general procedure for assessing the stability of ethyl valerate in a

cosmetic formulation.

Objective: To evaluate the chemical stability of ethyl valerate in a representative cosmetic
base (e.g., a lotion or an alcohol-based spray) under accelerated and real-time conditions.

Methodology:

o Sample Preparation:
o Prepare the cosmetic formulation containing a known concentration of ethyl valerate.
o Package the samples in the intended final packaging.

» Storage Conditions:
o Accelerated Stability:

s 40 °C/ 75% Relative Humidity (RH) for 3 months.
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» 50 °C for 2 months.
» Freeze-thaw cycling (-10 °C to 25 °C, 3 cycles).

» Photostability: Exposure to a controlled light source (e.g., Xenon lamp) to simulate
sunlight exposure.

o Real-Time Stability:
» 25 °C/60% RH for the intended shelf life of the product (e.g., 12, 24 months).

o Evaluation Intervals:

o Test the samples at initial, 1, 2, and 3-month time points for accelerated studies, and at 3,
6, 12, 18, and 24-month intervals for real-time studies.

e Analytical Methods:

o Chemical Analysis: Use the GC-MS method described in section 5.1 to quantify the
concentration of ethyl valerate at each time point. A decrease in concentration indicates
instability.

o Sensory Evaluation: Conduct an olfactory assessment at each time point to detect any
changes in the fragrance profile.

o Physical Evaluation: Observe any changes in the physical properties of the cosmetic base,
such as color, pH, and viscosity.[3][7]

Stability Considerations:

o Hydrolysis: Esters like ethyl valerate can be susceptible to hydrolysis, especially in aqueous
formulations with acidic or alkaline pH.[8][9][10][11] This reaction breaks down the ester into
valeric acid and ethanol, leading to a change in the odor profile.

o Oxidation: While less common for simple esters, interaction with oxidizing agents in a
formulation or exposure to air can potentially lead to degradation. The use of antioxidants in
the formulation can mitigate this.[12]
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» Photostability: Exposure to UV light can induce degradation of fragrance molecules. The use
of UV absorbers in the formulation or opaque packaging can enhance photostability.[1][12]
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Caption: Workflow for incorporating ethyl valerate into a fragranced product.

Structure-Odor Relationship of Ethyl Valerate
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Caption: Relationship between the chemical structure of ethyl valerate and its odor profile.

Conclusion

Ethyl valerate is a valuable and widely utilized ingredient in the fragrance industry, prized for

its characteristic fruity and sweet aroma. Its well-defined physicochemical properties,

established safety profile, and versatility make it a staple in the perfumer's palette. This

technical guide provides a comprehensive overview of the key aspects of ethyl valerate, from

its fundamental properties to detailed analytical and stability testing protocols. The information
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presented herein is intended to support the informed and effective use of this important

fragrance material in the development of a wide array of consumer products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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